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Compound of Interest

Compound Name: 4-Ethylphenol-d2

Cat. No.: B12370364

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on high-purity 4-Ethylphenol-d2, a

deuterated analog of the gut microbiome-derived metabolite 4-Ethylphenol. This document

outlines commercial sources, key specifications, and detailed experimental protocols for its

analysis. Furthermore, it delves into the biological pathways associated with its precursor,

offering valuable insights for researchers in pharmacology, toxicology, and drug development.

Commercial Suppliers and Specifications
High-purity 4-Ethylphenol-d2 and its deuterated variants are available from several

specialized chemical suppliers. The choice of supplier may depend on the specific isotopic

labeling pattern, required purity, and desired quantity. Below is a summary of commercially

available options.
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Biological Significance and Pathways
4-Ethylphenol is a phenolic compound produced by the gut microbiota and has been implicated

in modulating neurological functions.[1] Its metabolism and signaling pathways are of

significant interest in understanding the gut-brain axis.

Microbial Production of 4-Ethylphenol
Certain species of gut bacteria, including those from the Lactobacillus genus, can synthesize 4-

Ethylphenol from dietary aromatic amino acids like tyrosine.[1][2] The biosynthetic pathway

involves the conversion of p-coumaric acid, a tyrosine metabolite, to 4-vinylphenol, which is

then reduced to 4-ethylphenol.[3]
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Microbial biosynthesis of 4-Ethylphenol.

Metabolism and Aryl Hydrocarbon Receptor (AhR)
Signaling
In the host, 4-Ethylphenol is metabolized, primarily in the liver, into its sulfated form, 4-

ethylphenyl sulfate.[2] 4-Ethylphenol and its metabolites are known to interact with the aryl

hydrocarbon receptor (AhR), a ligand-activated transcription factor that plays a crucial role in

regulating xenobiotic metabolism and immune responses. The activation of the AhR pathway

by ligands like 4-Ethylphenol can influence the expression of various genes, including those

encoding cytochrome P450 enzymes.
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Canonical Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Experimental Protocols
The following protocols are provided as a guide for the analysis of high-purity 4-Ethylphenol-
d2. These methods are based on established analytical techniques for the non-deuterated

analog and can be adapted for the deuterated compound.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Objective: To determine the purity and confirm the identity of 4-Ethylphenol-d2. Deuterated

compounds are excellent internal standards for quantitative GC-MS analysis.

Methodology:

Sample Preparation:

Prepare a 1 mg/mL stock solution of 4-Ethylphenol-d2 in a suitable solvent such as

methanol or dichloromethane.

Prepare a series of calibration standards by diluting the stock solution.

For use as an internal standard, spike samples with a known concentration of 4-
Ethylphenol-d2.

GC-MS Parameters (Example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250 °C.

Oven Program: Start at 60 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold

for 5 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Data Analysis:
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Identify the 4-Ethylphenol-d2 peak based on its retention time and mass spectrum.

The mass spectrum should show a molecular ion peak corresponding to the deuterated

compound.

Quantify the analyte by comparing the peak area of the analyte to that of the deuterated

internal standard.

Sample Preparation
(Dissolution & Dilution)

GC Injection

Chromatographic Separation
(Capillary Column)

Mass Spectrometry
(Electron Ionization)

Mass Detection

Data Analysis
(Retention Time & Mass Spectrum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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